![molecular formula C17H15N5OS B5876498 1-(4-methoxyphenyl)-N-(2-thienylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B5876498.png)
1-(4-methoxyphenyl)-N-(2-thienylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
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Overview
Description
1-(4-methoxyphenyl)-N-(2-thienylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, also known as TH287, is a small molecule inhibitor that has shown promising results in preclinical studies as a potential cancer therapy.
Mechanism of Action
1-(4-methoxyphenyl)-N-(2-thienylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine targets the DNA damage response pathway by inhibiting the activity of the enzyme MTH1. MTH1 is responsible for removing oxidized nucleotides from the nucleotide pool, which are generated as a result of oxidative stress. This compound inhibits MTH1 activity, leading to the accumulation of oxidized nucleotides in the nucleotide pool. This accumulation of oxidized nucleotides leads to DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce DNA damage in cancer cells, leading to cell death. This compound has also been shown to sensitize cancer cells to radiation therapy and chemotherapy. In addition, this compound has been shown to have minimal toxicity in normal cells.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-methoxyphenyl)-N-(2-thienylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine in lab experiments is its specificity for MTH1. This compound has been shown to have minimal off-target effects, making it a useful tool for studying the DNA damage response pathway. One limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
For 1-(4-methoxyphenyl)-N-(2-thienylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine research include further preclinical studies to evaluate its efficacy in combination with other cancer therapies. In addition, studies are needed to evaluate the pharmacokinetics and toxicity of this compound in vivo. Finally, the development of more soluble analogs of this compound may improve its efficacy in vivo.
Synthesis Methods
The synthesis of 1-(4-methoxyphenyl)-N-(2-thienylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves a series of chemical reactions including the condensation of 2-thienylmethanamine with 4-methoxyphenylacetic acid to form an imine intermediate. The imine intermediate is then reacted with pyrazolopyrimidine to form this compound. The yield of this compound is approximately 70% and the purity is greater than 95%.
Scientific Research Applications
1-(4-methoxyphenyl)-N-(2-thienylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been extensively studied in preclinical models of cancer. Studies have shown that this compound inhibits the growth of cancer cells by targeting the DNA damage response pathway. This compound has been shown to be effective in several types of cancer including breast, lung, and ovarian cancer.
Properties
IUPAC Name |
1-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)pyrazolo[3,4-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N5OS/c1-23-13-6-4-12(5-7-13)22-17-15(10-21-22)16(19-11-20-17)18-9-14-3-2-8-24-14/h2-8,10-11H,9H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMYXIZSOQXIAQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C3=NC=NC(=C3C=N2)NCC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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